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Compound of Interest

Compound Name: Diazine Black

Cat. No.: B3137935 Get Quote

An In-depth Technical Guide to the Safe Handling of Diazine Black Powder

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diazine Black, also known as Basic Black 2, is an azo dye used in various industrial and

research applications, including the manufacturing of inks and the dyeing of fibers and plastics.

[1][2] Its chemical structure, characterized by an azo group (-N=N-), contributes to its color

properties but also necessitates careful handling due to the potential hazards associated with

this class of compounds. This guide provides a comprehensive overview of the safety and

handling precautions required when working with Diazine Black powder in a laboratory or

research setting.

Chemical and Physical Properties
Understanding the fundamental properties of Diazine Black is crucial for its safe handling and

use.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b3137935?utm_src=pdf-interest
https://www.benchchem.com/product/b3137935?utm_src=pdf-body
https://www.benchchem.com/product/b3137935?utm_src=pdf-body
https://www.chembk.com/en/chem/diazine%20black
https://www.smolecule.com/products/s3426097
https://www.benchchem.com/product/b3137935?utm_src=pdf-body
https://www.benchchem.com/product/b3137935?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3137935?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

IUPAC Name

4-[[8-(diethylamino)-10-

phenylphenazin-10-ium-2-

yl]diazenyl]phenol chloride

[3][4]

CAS Number 4443-99-6 [1][2][3][5]

Molecular Formula C₂₈H₂₆ClN₅O [1][2][3]

Molar Mass 483.99 g/mol [1][3]

Appearance
Gray-black microcrystals or

black powder
[2][4][6]

Melting Point 200°C (decomposes) [1]

Solubility

Slightly soluble in water;

Soluble in acidic media;

Moderately soluble in ethanol

[1][4][6]

Hazard Identification and Classification
Diazine Black is classified as an irritant and requires specific precautions to avoid exposure.[1]

The primary hazards are associated with irritation to the skin, eyes, and respiratory system.[1]

[3]
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Hazard
Classification

Code Description Source

GHS Hazard

Statements
H315 Causes skin irritation [3]

H319
Causes serious eye

irritation
[3]

H335
May cause respiratory

irritation
[3]

Risk Codes (Legacy) R36/37/38

Irritating to eyes,

respiratory system

and skin

[1]

Toxicological Concerns: While specific toxicological data for Diazine Black is limited, it is

identified as a toxic substance.[1] A significant concern with azo dyes is their potential to

metabolize or degrade into aromatic amines, some of which are known carcinogens.[7][8][9]

For example, the structurally related Direct Black 38 has been shown to be metabolized to the

human carcinogen benzidine.[6] Therefore, exposure should be minimized.

Physical Hazards: As a fine powder, Diazine Black may be explosive when suspended in air at

specific concentrations.[2] Decomposition from heat or reaction with strong acids or oxidizing

agents can emit toxic fumes.[2]

Safe Handling and Storage
Adherence to strict handling and storage protocols is essential to minimize risks.

4.1 Handling:

Ventilation: All handling of Diazine Black powder should be conducted in a well-ventilated

area, preferably within a certified chemical fume hood, to minimize inhalation of dust.[10]

Dust Control: Minimize dust generation and accumulation.[10] Use techniques and

equipment that reduce spillage and dust clouds, such as adding powders to liquids while a

mixer is on low speed.[11]
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Ignition Sources: Keep away from heat, sparks, open flames, and other sources of ignition.

[12] Implement measures against static discharge.[13]

Personal Hygiene: Do not eat, drink, or smoke in work areas.[11][12] Wash hands thoroughly

with soap and water after handling and before breaks.[10][11]

4.2 Storage:

Container: Store in a tightly closed, properly labeled container.[10][14]

Conditions: Keep in a cool, dry, and well-ventilated area away from incompatible materials.

[12][14]

Incompatible Materials: Avoid contact with strong oxidizing agents and strong acids, as these

can lead to reactions that produce hazardous byproducts.[2]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory when handling Diazine Black powder.

PPE Type Specification Purpose Source

Eye Protection

Chemical safety

goggles or a face

shield.

To prevent eye

irritation from dust.
[1][10]

Skin Protection

Chemical-resistant

gloves (e.g., nitrile)

and a lab coat or

protective clothing.

To prevent skin

contact and irritation.
[1][12]

Respiratory Protection

A NIOSH-approved

respirator may be

required if ventilation

is inadequate or for

large spills.

To prevent respiratory

tract irritation from

inhaling fine dust.

[3]

Emergency Procedures
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6.1 First-Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][10]

Skin Contact: Remove contaminated clothing and wash the affected skin area thoroughly

with soap and water.[11][13] Seek medical attention if irritation persists.

Inhalation: Move the exposed person to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, provide oxygen. Seek medical attention.[10]

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

advice.[13]

6.2 Accidental Release Measures:

Evacuate personnel from the area and ensure adequate ventilation.

Remove all sources of ignition.[15]

Wear appropriate PPE.

Carefully sweep or vacuum the spilled powder, avoiding dust generation. Place the material

into a suitable, labeled container for disposal.[14]

Clean the spill area thoroughly with water.[14]

6.3 Fire-Fighting Measures:

Use extinguishing media appropriate for the surrounding fire, such as water spray or foam.

[13]

Caution: If large quantities are involved, there may be a risk of a dust explosion.[2][12]

Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.

[13]

Thermal decomposition may produce toxic fumes.[2]
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Experimental Protocols: Azo Dye Safety
Assessment
While specific safety assessment protocols for Diazine Black are not publicly detailed, the

primary toxicological concern for azo dyes is their potential to cleave and release carcinogenic

aromatic amines.[7][8] Standard methods exist to test for this potential, which are crucial for

risk assessment.

7.1 Protocol for Detection of Aromatic Amines from Azo Dyes

This methodology is adapted from standard procedures for testing consumer goods.[7][8][9]

Objective: To determine if Diazine Black can degrade to form any of the 22 regulated aromatic

amines under reductive conditions.

Methodology: Gas Chromatography-Mass Spectrometry (GC/MS) or Liquid Chromatography-

Mass Spectrometry (LC/MS).[7][8]

Procedure:

Sample Preparation: A sample of Diazine Black powder is dissolved in an appropriate

solvent.

Reductive Cleavage: The dye solution is treated with a reducing agent (e.g., sodium

dithionite) in a buffered solution to cleave the azo bond (-N=N-). This simulates metabolic

reduction.

Extraction: After cleavage, the solution is neutralized, and any resulting aromatic amines are

extracted into an organic solvent (e.g., xylene).[9]

Concentration: The solvent extract is concentrated to a small volume to increase the

sensitivity of the analysis.

Analysis: The concentrated extract is injected into a GC/MS or LC/MS system.

Gas Chromatography (GC): Separates the different components of the mixture based on

their boiling points and interaction with the stationary phase.
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Mass Spectrometry (MS): Fragments the separated components and identifies them

based on their mass-to-charge ratio, providing a unique chemical fingerprint for each

aromatic amine.

Quantification: The concentration of any detected regulated aromatic amines is determined

by comparing the results to a calibration curve generated from certified reference standards.

The regulatory limit in consumer products is typically 30 mg/kg (or 30 ppm).[9]

Workflow for Safe Handling of Diazine Black Powder
The following diagram outlines the logical workflow for safely managing Diazine Black powder

from procurement to disposal.
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Preparation & Planning

Powder Handling

Cleanup & Disposal Emergency Response

1. Risk Assessment
- Review SDS

- Identify Hazards

2. Engineering Controls
- Certify Fume Hood
- Check Ventilation

3. PPE Selection
- Goggles, Gloves, Lab Coat

4. Receiving & Storage
- Inspect Container

- Store in Cool, Dry, Ventilated Area

5. Weighing & Dispensing
- Perform in Fume Hood

- Minimize Dust Generation

6. In-Experiment Use
- Keep Containers Closed

- Avoid Incompatible Materials

Spill

Accidental Release

7. Decontamination
- Clean Work Surfaces

- Wash Hands Thoroughly
Exposure

Personal Contact

Fire

Ignition

8. Waste Disposal
- Collect in Labeled Hazardous Waste Container

9. End of Day
- Secure Storage

- Verify Housekeeping

Contain & Dispose

First Aid & Report Evacuate & Alert
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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